Cas no 25332-20-1 (1H-Imidazole,1,2-dimethyl-5-nitro-, hydrochloride (1:1))
25332-20-1 structure
Product Name:1H-Imidazole,1,2-dimethyl-5-nitro-, hydrochloride (1:1)
CAS No:25332-20-1
MF:C5H8ClN3O2
MW:177.588919639587
CID:287153
PubChem ID:91403
Update Time:2025-04-19
1H-Imidazole,1,2-dimethyl-5-nitro-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,1,2-dimethyl-5-nitro-, hydrochloride (1:1)
- 1,2-dimethyl-5-nitroimidazole,hydrochloride
- 1,2-Dimethyl-5-nitro-1H-imidazol, Hydrochlorid
- 1,2-dimethyl-5-nitro-1h-imidazole hydrochloride(1:1)
- 1,2-Dimethyl-5-nitro-1H-imidazole monohydrochloride
- 1,2-dimethyl-5-nitro-1H-imidazole, hydrochloride
- AC1L3M01
- AC1Q5AVG
- Dimetridazole hydrochloride
- EINECS 246-853-4
- KST-1B2355
- UNII-0VG9K6QSE6
- SCHEMBL10455000
- W-110621
- Imidazole, 1,2-dimethyl-5-nitro-, monohydrochloride
- 1,2-dimethyl-5-nitroimidazole;hydrochloride
- DTXSID7067081
- NS00083460
- 0VG9K6QSE6
- 1, 2-dimethyl-5-nitroimidazole;hydrochloride
- 1H-Imidazole, 1,2-dimethyl-5-nitro-, hydrochloride
- 25332-20-1
- 1H-Imidazole, 1,2-dimethyl-5-nitro-, hydrochloride (1:1)
- Q27231164
- 1H-Imidazole, 1,2-dimethyl-5-nitro-, monohydrochloride
-
- Inchi: 1S/C5H7N3O2.ClH/c1-4-6-3-5(7(4)2)8(9)10;/h3H,1-2H3;1H
- InChI Key: UBQLFSIVOXQYEL-UHFFFAOYSA-N
- SMILES: Cl.[O-][N+](C1=CN=C(C)N1C)=O
Computed Properties
- Exact Mass: 177.03064
- Monoisotopic Mass: 177.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Boiling Point: 313.7°C at 760 mmHg
- Flash Point: 143.5°C
- PSA: 60.96
1H-Imidazole,1,2-dimethyl-5-nitro-, hydrochloride (1:1) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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